Dimethyl-bis[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]stannane

• CAS No.: 918446-77-2
• Molecular Formula: C8H12N4S4Sn
• Molecular Weight: 411.2 g/mol
• IUPAC Name: dimethyl-bis[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]stannane
• InChI: InChI=1S/2C3H4N2S2.2CH3.Sn/c2*1-2-4-5-3(6)7-2;;;/h2*1H3,(H,5,6);2*1H3;/q;;;;+2/p-2
• InChI Key: MRVRFQXLBDWZBD-UHFFFAOYSA-L
• Canonical SMILES: CC1=NN=C(S1)S[Sn](C)(C)SC2=NN=C(S2)C

Description

Dimethyl-bis[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]stannane is a complex organotin compound featuring two 5-methyl-1,3,4-thiadiazol-2-yl groups attached to a central tin atom via sulfanyl linkages

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of dimethyl-bis[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]stannane typically involves the reaction of dimethyltin dichloride with 5-methyl-1,3,4-thiadiazole-2-thiol. The reaction is carried out in an inert atmosphere, often using a solvent such as tetrahydrofuran (THF) or dichloromethane. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent choice, and reaction time, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Dimethyl-bis[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]stannane can undergo various chemical reactions, including:

Oxidation: The sulfanyl groups can be oxidized to sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Substitution: The tin atom can participate in substitution reactions, where the dimethyl groups can be replaced by other organic groups or ligands.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, and other peroxides.

Substitution: Organolithium reagents, Grignard reagents, and other nucleophiles.

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Substitution: Formation of new organotin compounds with different organic groups attached to the tin atom.

Scientific Research Applications

Dimethyl-bis[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]stannane has several scientific research applications:

Chemistry: Used as a precursor for synthesizing other organotin compounds and as a reagent in organic synthesis.

Biology: Investigated for its potential antimicrobial and antifungal properties due to the presence of the thiadiazole moiety.

Medicine: Explored for its potential use in developing new pharmaceuticals, particularly those targeting microbial infections.

Mechanism of Action

The mechanism of action of dimethyl-bis[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]stannane is not fully understood. it is believed that the compound exerts its effects through interactions with biological molecules, such as proteins and enzymes. The thiadiazole moiety may play a crucial role in these interactions, potentially disrupting microbial cell membranes or inhibiting enzyme activity.

Comparison with Similar Compounds

Similar Compounds

Dimethyltin dichloride: A simpler organotin compound used in similar applications.

5-Methyl-1,3,4-thiadiazole-2-thiol: A precursor in the synthesis of dimethyl-bis[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]stannane.

Bis(tributyltin) oxide: Another organotin compound with different applications, primarily as a biocide.

Uniqueness

This compound is unique due to its dual thiadiazole groups, which confer distinct chemical and biological properties